- A method for the preparation of ramipril, World Intellectual Property Organization, , ,
Cas no 93779-31-8 (benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate)
Benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate is a chiral bicyclic compound featuring a fused cyclopentane-pyrrolidine scaffold with a benzyl ester functional group. Its stereochemically defined structure (2S,3aS,6aS) makes it a valuable intermediate in asymmetric synthesis, particularly for the construction of complex heterocyclic frameworks. The rigid bicyclic system enhances conformational stability, which is advantageous in medicinal chemistry for targeting selective biological interactions. The benzyl ester moiety offers versatility for further derivatization, enabling selective deprotection or coupling reactions. This compound is particularly useful in the synthesis of peptidomimetics and bioactive molecules requiring constrained geometries. Its high purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.
![benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate structure](https://ossimg.kuujia.com/scimg/94000/93779-31-8x500.png)
93779-31-8 structure
Product Name:benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate
CAS No:93779-31-8
MF:C15H19NO2
MW:245.31686425209
CID:61653
PubChem ID:13216858
Update Time:2025-05-28
benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (2S,3aS,6aS)-Benzyl octahydrocyclopenta[b]pyrrole-2-carboxylate
- (1S, 3S, 5S)-2-AZABICYCLO [3.3.0] OCTANE-3-CARBOXYLIC ACID BENZYL ESTER HYDROCHLORIDE
- (+/-) phenylmethoxy octahydro-cyclopenta[b]pyrrole-2- carboxylate hydrochloride
- RACEMIC-2-AZABICYCLO-(3,3,0)-OCTANE-3-CARBOXYLIC ACID BENZYL ESTER HCL
- (S,S)-2-AZABICYCLO[3,3,0]-OCTANE-3-CARBOXYLIC ACID BENZYL ESTER HCL
- (S,S)-2-AZABICYCLO[3,3,0]OCTANE-3-CARBOXYLIC ACID BENZYL ESTER HYDROCHLORIDE
- cis-2-azabicyclo [3,3,0]octanecarboxylate
- (S)-Benzyl endo
- cis-2-azabicyclo [3,3,0]octanecarboxylate Hydrochloride
- Benzyl (S,S,S)-2-azabicyclo[3.3.0]octane-3-carboxylate hydrochloride
- Benzyl 2-azabicyclo[3.3.0]octane-3-carboxylate hydrochloride
- Octahydro-cyclopenta[b]pyrrole-2-carboxylic acid phenylmethyl ester
- (S,S)-2-Azabicyclo[3,3,0]-octane-3-carboxylic acid benzylester hydrochloride
- (1S, 3S, 5S)-2-azabicyclo [3,3,0] octane-3-carborylic acid benzyl ester hydrochloride
- (S,S,S)-2-Azabicyclo[3,3,0]octane-3-carboxylic acid benzyl ester hydrochloride
- (S,S,S)-2-Azabicyclo[3,3,0]-octane-carboxylic acid benzylester hydrochloride
- benzyl (2S,3aS,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrole-2-carboxylate
- Cyclopenta[b]pyrrole-2-carboxylicacid, octahydro-, phenylmethyl ester, [2S-(2a,3ab,6ab)]-
- (S)-BENZYL ENDO, CIS-2-AZABICYCLO [3,3,0]OCTANECARBOXYLATE
- (S,S,S)-2-AZABICYCLO[3,3,0]-OCTANE-3-CARBORYLIC ACID BENZYLESTER HYDROCHL ORIDE
- Cyclopenta[b]pyrrole-2-carboxylic acid, octahydro-, phenylmethyl ester, [2S-(2α,3aβ,6aβ)]- (ZCI)
- Phenylmethyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate (ACI)
- (2S,3aS,6aS)-Octahydrocyclopenta[b]pyrrole-2-carboxylic acid benzyl ester
- benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate
- J-501024
- (2S,3aS,6aS)-Benzyloctahydrocyclopenta[b]pyrrole-2-carboxylate
- KEDWLCOPRDSQBB-IHRRRGAJSA-N
- SCHEMBL2001189
- 129939-67-9
- benzyl (1S,3S,5S)-2-azabicyclo[3.3.0]-octane-3-carboxylate
- DTXSID30529012
- EN300-383913
- 93779-31-8
- benzyl (lS,3S,5S)-2-azabicyclo[3.3.0]octane-3-carboxylate
- AKOS015998608
-
- Inchi： 1S/C15H19NO2/c17-15(18-10-11-5-2-1-3-6-11)14-9-12-7-4-8-13(12)16-14/h1-3,5-6,12-14,16H,4,7-10H2/t12-,13-,14-/m0/s1
- InChI Key： KEDWLCOPRDSQBB-IHRRRGAJSA-N
- SMILES： C([C@H]1N[C@H]2CCC[C@H]2C1)(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 245.14200
- Monoisotopic Mass: 281.118
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 299
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3A^2
- XLogP3: 2.5
Experimental Properties
- Color/Form: White to yellowish crystal powder
- Density: 1.1±0.1 g/cm3
- Melting Point: 180-182 ºC
- Boiling Point: 390.5ºC at 760 mmHg
- Flash Point: 190ºC
- PSA: 38.33000
- LogP: 2.58920
- Specific Rotation: -38 º (c=1, H2O)
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109007575-10g |
(2S,3aS,6aS)-Benzyl octahydrocyclopenta[b]pyrrole-2-carboxylate |
93779-31-8 | 95% | 10g |
$411.48 | 2023-08-31 | |
| TRC | S288855-50mg |
(S)-Benzyl endo, cis-2-azabicyclo [3,3,0]octanecarboxylate |
93779-31-8 | 50mg |
$ 235.00 | 2022-06-03 | ||
| TRC | S288855-100mg |
(S)-Benzyl endo, cis-2-azabicyclo [3,3,0]octanecarboxylate |
93779-31-8 | 100mg |
$ 390.00 | 2022-06-03 | ||
| TRC | S288855-250mg |
(S)-Benzyl endo, cis-2-azabicyclo [3,3,0]octanecarboxylate |
93779-31-8 | 250mg |
$ 775.00 | 2022-06-03 | ||
| Chemenu | CM202694-5g |
(2S,3aS,6aS)-Benzyl octahydrocyclopenta[b]pyrrole-2-carboxylate |
93779-31-8 | 95% | 5g |
$224 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1078298-5g |
(2S,3aS,6aS)-Benzyl octahydrocyclopenta[b]pyrrole-2-carboxylate |
93779-31-8 | 95% | 5g |
$285 | 2022-11-02 | |
| eNovation Chemicals LLC | Y1078298-10g |
(2S,3aS,6aS)-Benzyl octahydrocyclopenta[b]pyrrole-2-carboxylate |
93779-31-8 | 95% | 10g |
$360 | 2022-11-02 | |
| eNovation Chemicals LLC | Y1078298-25g |
(2S,3aS,6aS)-Benzyl octahydrocyclopenta[b]pyrrole-2-carboxylate |
93779-31-8 | 95% | 25g |
$550 | 2022-11-02 | |
| Chemenu | CM202694-10g |
(2S,3aS,6aS)-Benzyl octahydrocyclopenta[b]pyrrole-2-carboxylate |
93779-31-8 | 95% | 10g |
$356 | 2021-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | LY083-5g |
benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate |
93779-31-8 | 98% | 5g |
168CNY | 2021-05-08 |
benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
Reference
- Synthesis of a highly active angiotensin converting enzyme inhibitor: 2-[N-[(S)-1-ethoxycarbonyl-3-phenylpropyl]-L-alanyl]-(1S,3S,5S)-2-azabicyclo[3.3.0]octane-3-carboxylic acid (Hoe 498), Arzneimittel-Forschung, 1984, 34, 1399-401
Production Method 3
Reaction Conditions
Reference
- Process for the preparation of ramipril and its intermediates, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
Reference
- Preparation of ramipril and stable pharmaceutical compositions, United States, , ,
Production Method 5
Production Method 6
Reaction Conditions
Reference
- Separation of ramipril optical isomers by high-performance liquid chromatography, Journal of Liquid Chromatography, 1990, 13(5), 991-1000
benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate Preparation Products
benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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